Cas no 1260667-64-8 (1-Oxoisoindoline-4-carbaldehyde)

• Product Name: 1-Oxoisoindoline-4-carbaldehyde
• CAS No: 1260667-64-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD18251182
• CID: 2120732
• Update Time: 2025-06-13

1-Oxoisoindoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-oxoisoindoline-4-carbaldehyde
• 1H-Isoindole-4-carboxaldehyde, 2,3-dihydro-1-oxo-
• AB74386
• 1-Oxoisoindoline-4-carbaldehyde

• MDL： MFCD18251182
• Inchi： 1S/C9H7NO2/c11-5-6-2-1-3-7-8(6)4-10-9(7)12/h1-3,5H,4H2,(H,10,12)
• InChI Key： KFUMMAYRPWCOFS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=O)C=2CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1-Oxoisoindoline-4-carbaldehyde

Introduction to 1-Oxoisoindoline-4-carbaldehyde (CAS No: 1260667-64-8)

1-Oxoisoindoline-4-carbaldehyde, with the chemical formula C₉H₅O₂, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1260667-64-8, has garnered attention in the scientific community due to its versatile structural framework and potential applications in drug development. The isoindoline core, combined with the aldehyde functional group, makes it a valuable precursor for constructing more complex molecules.

The 1-Oxoisoindoline-4-carbaldehyde structure features a seven-membered heterocyclic ring containing an oxygen atom, fused with a benzene-like aromatic system. The presence of the aldehyde group at the 4-position enhances its reactivity, making it a key building block in synthetic chemistry. This reactivity has been exploited in various transformations, including condensation reactions, cyclization processes, and cross-coupling reactions, which are pivotal in constructing biologically active compounds.

In recent years, there has been growing interest in 1-Oxoisoindoline-4-carbaldehyde due to its role in the synthesis of pharmacologically relevant molecules. The isoindoline scaffold is a common motif in natural products and drug candidates, exhibiting diverse biological activities. For instance, derivatives of isoindoline have shown promise in treating neurological disorders, anticancer agents, and antimicrobial compounds. The aldehyde functionality allows for further derivatization, enabling chemists to tailor the properties of the resulting compounds for specific applications.

One of the most compelling aspects of 1-Oxoisoindoline-4-carbaldehyde is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that can bind to biological targets with high affinity. These fragments can then be linked or modified to create more potent and selective drug candidates. The flexibility of the 1-Oxoisoindoline-4-carbaldehyde structure makes it an ideal candidate for such strategies, as it can be easily incorporated into larger molecules while maintaining functional groups necessary for binding interactions.

Recent studies have highlighted the importance of 1-Oxoisoindoline-4-carbaldehyde in developing novel therapeutic agents. For example, researchers have explored its use in creating inhibitors of enzymes involved in cancer progression. The aldehyde group can participate in hydrogen bonding or form Schiff base adducts with nucleophilic residues on target proteins, disrupting their function. Additionally, the isoindoline ring can interact with hydrophobic pockets within enzymes or receptors, enhancing binding affinity.

The synthesis of 1-Oxoisoindoline-4-carbaldehyde has also seen advancements, with multiple pathways being developed to improve yield and purity. One common method involves the oxidation of isoindoline derivatives using metal catalysts or oxidizing agents like selenium dioxide or manganese dioxide. These processes often require careful optimization to minimize side reactions and ensure high selectivity for the desired product.

In conclusion, 1-Oxoisoindoline-4-carbaldehyde (CAS No: 1260667-64-8) is a versatile and important intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active compounds. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow further. The continued exploration of its synthetic possibilities and biological activities will undoubtedly lead to innovative therapeutic solutions.